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Abstract
15-Keto-Eicosatetraenoic Acid (15-KETE), also known as 15-oxo-Eicosatetraenoic Acid (15-

oxo-ETE), is a biologically active lipid mediator derived from the oxidation of arachidonic acid.

As a member of the eicosanoid family, 15-KETE plays a significant role in various physiological

and pathological processes, particularly in the regulation of inflammation and cellular

proliferation. This technical guide provides a comprehensive overview of the chemical

structure, properties, and biological functions of 15-KETE, with a focus on its signaling

pathways and potential as a therapeutic target. Detailed experimental protocols for its

quantification are also provided.

Chemical Structure and Properties
15-KETE is a polyunsaturated fatty acid characterized by a 20-carbon chain with four double

bonds and a ketone group at the 15th carbon. Its electrophilic nature, conferred by the α,β-

unsaturated ketone moiety, is central to its biological activity.[1][2]

Table 1: Chemical and Physical Properties of 15-KETE
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Property Value Reference

Systematic Name
15-oxo-5Z,8Z,11Z,13E-

eicosatetraenoic acid
[3]

Synonyms 15-KETE, 15-oxo-ETE [3]

Molecular Formula C₂₀H₃₀O₃ [3]

Molecular Weight 318.5 g/mol [3]

CAS Number 81416-72-0 [3]

Appearance
Solution in ethanol

(commercially available)
[3]

Solubility

DMF: Miscible, DMSO:

Miscible, Ethanol: Miscible,

PBS (pH 7.2): 0.8 mg/ml

[3]

λmax 279 nm [3]

Biosynthesis of 15-KETE
15-KETE is not a primary product of arachidonic acid metabolism but is synthesized from its

precursor, 15-hydroxyeicosatetraenoic acid (15-HETE). The biosynthesis is a multi-step

enzymatic process.[1][2]

Formation of 15-HETE: Arachidonic acid is first converted to 15-hydroperoxyeicosatetraenoic

acid (15-HpETE) by the action of 15-lipoxygenase (15-LOX). 15-HpETE is then rapidly

reduced to 15(S)-HETE.[1][2]

Oxidation to 15-KETE: The hydroxyl group of 15(S)-HETE is oxidized to a ketone group by

the enzyme NAD⁺-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH), yielding

15-KETE.[1][2][4]

Arachidonic Acid 15-HpETE15-Lipoxygenase (15-LOX) 15(S)-HETEPeroxidase 15-KETE (15-oxo-ETE)

15-Hydroxyprostaglandin
Dehydrogenase (15-PGDH)
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Click to download full resolution via product page

Caption: Biosynthesis of 15-KETE from Arachidonic Acid.

Biological Activities and Signaling Pathways
15-KETE exhibits potent anti-inflammatory and anti-proliferative effects through the modulation

of key signaling pathways. Its electrophilic nature allows it to interact with and modify specific

cysteine residues on target proteins.

Anti-inflammatory Effects: Nrf2 Activation and NF-κB
Inhibition
15-KETE is a known activator of the Nrf2 antioxidant response and an inhibitor of the pro-

inflammatory NF-κB pathway.[1]

Under basal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor,

Keap1, which facilitates its degradation. Electrophilic compounds like 15-KETE can modify

cysteine residues on Keap1, leading to a conformational change that disrupts the Keap1-Nrf2

interaction. This allows Nrf2 to translocate to the nucleus, where it binds to the Antioxidant

Response Element (ARE) and initiates the transcription of antioxidant and cytoprotective

genes, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1).

[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15553360?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553360?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 15-oxoeicosatetraenoic acid is a 15-hydroxyprostaglandin dehydrogenase-derived
electrophilic mediator of inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

2. 15-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]

3. caymanchem.com [caymanchem.com]

4. 15-oxo-Eicosatetraenoic acid, a metabolite of macrophage 15-hydroxyprostaglandin
dehydrogenase that inhibits endothelial cell proliferation - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Frontiers | Keap1-Nrf2 pathway: a key mechanism in the occurrence and development of
cancer [frontiersin.org]

6. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 15-Keto-
Eicosatetraenoic Acid (15-KETE)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553360#15-kete-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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